Cas no 52344-44-2 (Phosphonic acid, [3-(2-methylphenyl)-2-oxopropyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [3-(2-methylphenyl)-2-oxopropyl]-, dimethyl ester
• CAS No: 52344-44-2
• MF: C₁₂H₁₇O₄P
• MW: 256.234744787216
• CID: 359859
• PubChem ID: 13345711
• Update Time: 2025-04-19

Phosphonic acid, [3-(2-methylphenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [3-(2-methylphenyl)-2-oxopropyl]-, dimethyl ester
• 1-dimethoxyphosphoryl-3-(2-methylphenyl)propan-2-one
• DTXSID30537677
• 52344-44-2
• Dimethyl [3-(2-methylphenyl)-2-oxopropyl]phosphonate
• SCHEMBL10815934

• Inchi： 1S/C12H17O4P/c1-10-6-4-5-7-11(10)8-12(13)9-17(14,15-2)16-3/h4-7H,8-9H2,1-3H3
• InChI Key： KEAMAOSCCPWSLL-UHFFFAOYSA-N
• SMILES： P(CC(CC1C=CC=CC=1C)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 256.08651
• Monoisotopic Mass: 256.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6